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Compound of Interest

Compound Name: Coriolin

Cat. No.: B1246448

Despite its early discovery, detailed quantitative data on the antimicrobial spectrum and
mechanism of action of Coriolin remain scarce in publicly accessible scientific literature. This
document summarizes the currently available information and highlights the significant gaps in
our understanding of this natural product's antimicrobial properties.

Introduction

Coriolin is a sesquiterpenoid antibiotic first isolated from the fungus Coriolus consors by
Takeuchi and colleagues in 1969.[1] Early reports indicated that Coriolin possesses a broad
range of biological activities, including antibacterial, antifungal, and antiprotozoal effects.
However, a comprehensive, in-depth technical guide on its antimicrobial spectrum is hampered
by a lack of specific, quantitative data in the available literature.

Antimicrobial Activity

Initial studies on Coriolin described its activity against Gram-positive bacteria, with weaker
effects observed against Gram-negative bacteria.[2] It was also reported to be active against
various fungi and the protozoan Trichomonas vaginalis. Unfortunately, specific Minimum
Inhibitory Concentration (MIC) values, which are crucial for quantifying and comparing
antimicrobial potency, are not detailed in the original announcement or in subsequent readily
available publications.

Data Presentation
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A thorough search of scientific databases for quantitative data (i.e., MIC values) for Coriolin
against a range of microorganisms proved unsuccessful. While the core requirement of this
guide was to summarize such data in tabular format, the absence of this information in the
public domain prevents the creation of such tables.

Experimental Protocols

Detailed experimental protocols for the determination of Coriolin's antimicrobial activity are not
explicitly described in the available literature. However, standard methods for assessing the
antimicrobial susceptibility of natural products would have likely been employed. These
generally include:

o Broth Microdilution Method: This technique is used to determine the Minimum Inhibitory
Concentration (MIC) of an antimicrobial agent. It involves preparing a series of twofold
dilutions of the compound in a liquid growth medium in a 96-well microtiter plate. Each well is
then inoculated with a standardized suspension of the test microorganism. After an
incubation period, the wells are observed for visible growth. The MIC is the lowest
concentration of the compound that completely inhibits the growth of the microorganism.

o Agar Diffusion Method (Disk Diffusion or Well Diffusion): In this method, an agar plate is
uniformly inoculated with a suspension of the test microorganism. For the disk diffusion
variant, sterile filter paper disks impregnated with the test compound are placed on the agar
surface. In the well diffusion method, wells are cut into the agar and filled with a solution of
the test compound. The antimicrobial agent diffuses from the disk or well into the agar. If the
microorganism is susceptible to the agent, a clear zone of no growth will appear around the
disk or well. The diameter of this zone of inhibition is proportional to the susceptibility of the
microorganism to the compound.

Mechanism of Action and Signaling Pathways

The precise mechanism by which Coriolin exerts its antimicrobial effects is not well-elucidated
in the available literature. As a sesquiterpenoid, it is plausible that its mode of action involves
the disruption of microbial cell membranes, a common mechanism for this class of compounds.
However, specific studies detailing Coriolin's interaction with bacterial or fungal cell walls or
membranes, or its effect on microbial signaling pathways, are not currently available.
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Visualization of Signaling Pathways

A mandatory requirement for this guide was the creation of diagrams for any described
signaling pathways affected by Coriolin. Due to the complete lack of information on this topic
in the scientific literature, it is not possible to generate any such visualizations.

Conclusion

While Coriolin was identified as a promising antimicrobial agent decades ago, there is a
significant lack of detailed, quantitative, and mechanistic data in the public domain. To fulfill the
requirements of a comprehensive technical guide for researchers and drug development
professionals, further research is critically needed to:

o Systematically determine the Minimum Inhibitory Concentrations (MICs) of purified Coriolin
against a broad and standardized panel of pathogenic bacteria and fungi.

 Investigate its activity against a wider range of protozoan parasites using modern
guantitative assays.

o Elucidate its precise mechanism of action, including its effects on microbial cell structures
and key cellular processes.

o Explore its impact, if any, on microbial signaling pathways to identify potential novel targets.

Without such fundamental data, the potential of Coriolin as a therapeutic agent remains
largely unexplored and undefined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Antimicrobial Spectrum of Coriolin: A Review of
Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246448#antimicrobial-spectrum-of-coriolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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